Cas no 2219353-68-9 (2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride)

• Product Name: 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride
• CAS No: 2219353-68-9
• MF: C₆H₁₁ClFNO₂
• MW: 183.608444452286
• CID: 5154850
• PubChem ID: 137952315
• Update Time: 2025-06-15

2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetic acid hydrochloride
• 2-((2R,4R)-4-Fluoropyrrolidin-2-yl)acetic acid hydrochloride
• 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetic acid;hydrochloride
• starbld0011609
• 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride

• Inchi： 1S/C6H10FNO2.ClH/c7-4-1-5(8-3-4)2-6(9)10;/h4-5,8H,1-3H2,(H,9,10);1H/t4-,5+;/m1./s1
• InChI Key： HHHUTVKCHWFLAS-JBUOLDKXSA-N
• SMILES： Cl.F[C@H]1CN[C@H](CC(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Topological Polar Surface Area: 49.3

Additional information on 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride

Comprehensive Overview of 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride (CAS No. 2219353-68-9)

The compound 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride (CAS No. 2219353-68-9) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique stereochemistry, marked by the (2R,4R) configuration, and the presence of a fluorine atom at the 4-position of the pyrrolidine ring, make it a valuable building block for drug discovery. This article delves into its structural properties, synthesis, and relevance in modern medicinal chemistry, addressing trending topics such as fluorinated drug design, chiral intermediates, and bioactive molecule optimization.

Structurally, 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride combines a pyrrolidine scaffold with a fluorine substituent, enhancing its metabolic stability and binding affinity. The fluorine atom is a critical feature, as fluorination is a widely adopted strategy in drug development to improve pharmacokinetics and bioavailability. Researchers frequently search for terms like "fluorine in drug design" or "chiral building blocks for pharmaceuticals", highlighting the growing interest in such compounds. The hydrochloride salt form further improves solubility, making it suitable for formulation studies.

The synthesis of CAS No. 2219353-68-9 typically involves asymmetric hydrogenation or enzymatic resolution to achieve the desired (2R,4R) stereochemistry. Recent advancements in green chemistry and catalytic fluorination have streamlined its production, aligning with the industry's shift toward sustainable practices. Keywords like "sustainable synthesis of fluorinated compounds" and "stereoselective pyrrolidine derivatives" reflect user queries in academic and industrial forums, underscoring the compound's relevance.

In drug discovery, 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride serves as a precursor for protease inhibitors, receptor modulators, and other bioactive molecules. Its pyrrolidine core is a common motif in FDA-approved drugs, particularly in neurology and oncology. Searches for "pyrrolidine-based drugs" or "fluorinated bioactive molecules" often lead to discussions about its potential. Additionally, its role in peptide mimetics and conformational restriction strategies is a hot topic in computational chemistry and molecular modeling.

Quality control and analytical characterization of CAS No. 2219353-68-9 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed, with users frequently searching for "analytical methods for chiral compounds" or "purity assessment of fluorinated derivatives". Regulatory compliance, particularly concerning Good Manufacturing Practices (GMP), is another area of interest, as the compound gains traction in preclinical development.

Beyond pharmaceuticals, 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride finds utility in agrochemicals and material science. The demand for fluorine-containing agrochemicals has surged due to their enhanced efficacy and environmental persistence. Similarly, its use in liquid crystals and polymers is explored in materials research, with queries like "fluorinated pyrrolidines in materials" gaining traction.

In conclusion, 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetic acid hydrochloride (CAS No. 2219353-68-9) exemplifies the intersection of chiral chemistry, fluorination technology, and drug design. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific literature and commercial pipelines. By addressing user queries such as "role of fluorine in medicinal chemistry" or "synthesis of stereopure intermediates", this overview bridges the gap between academic curiosity and practical innovation.